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Compound of Interest

Compound Name: Caflanone

Cat. No.: B1451016 Get Quote

These application notes provide detailed methodologies for the analytical characterization of

Caflanone (5,7-dihydroxy-3,6,8-trimethoxyflavone), a flavonoid with potential therapeutic

properties. The protocols are intended for researchers, scientists, and drug development

professionals.

Introduction
Caflanone is a polymethoxylated flavone that has garnered interest for its potential biological

activities. Accurate and robust analytical methods are crucial for its identification, quantification,

and characterization in various matrices, from plant extracts to biological samples. This

document outlines standard protocols for the analysis of Caflanone using High-Performance

Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear

Magnetic Resonance (NMR) Spectroscopy, and UV-Vis Spectroscopy.

Quantitative Data Summary
The following tables summarize key quantitative data for Caflanone. Where specific

experimental data for Caflanone is not readily available in the literature, representative data

from structurally similar flavonoids may be used for initial method development and

comparison.

Table 1: Physicochemical Properties of Caflanone
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Property Value Source

Systematic Name
5,7-dihydroxy-3,6,8-trimethoxy-

2-phenyl-4H-chromen-4-one
-

Chemical Formula C₁₈H₁₆O₇

Molecular Weight 344.32 g/mol

Exact Mass 344.08960285 Da

Table 2: Chromatographic and Spectroscopic Data for Caflanone Characterization

Parameter Method Typical Value Notes

Retention Time (t_R_) HPLC-UV
Compound- and

method-dependent

A typical starting point

for method

development would be

a C18 column with a

water/acetonitrile

gradient.

UV-Vis λ_max_
UV-Vis Spectroscopy

(in Methanol)

Band I: ~330-350 nm,

Band II: ~270-280 nm

Flavonoids typically

exhibit two major

absorption bands.

Parent Ion [M+H]⁺

(m/z)
LC-MS (ESI+) 345.0973

Calculated for

C₁₈H₁₇O₇⁺

¹H NMR (δ ppm) NMR Spectroscopy

Data for structurally

similar flavonoids is

available as a

reference.

Specific shifts are

dependent on the

solvent used.

¹³C NMR (δ ppm) NMR Spectroscopy

Data for structurally

similar flavonoids is

available as a

reference.

Specific shifts are

dependent on the

solvent used.
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Experimental Protocols
The following are detailed protocols for the analytical characterization of Caflanone.

High-Performance Liquid Chromatography (HPLC-UV)
This protocol describes a general method for the separation and quantification of Caflanone
using HPLC with UV detection.

3.1.1. Materials and Reagents

Caflanone standard (or a well-characterized extract)

HPLC-grade acetonitrile

HPLC-grade methanol

Ultrapure water

Formic acid (or another suitable modifier)

0.22 µm syringe filters

3.1.2. Instrumentation

HPLC system with a quaternary or binary pump

Autosampler

Column oven

UV-Vis or Diode Array Detector (DAD)

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

3.1.3. Chromatographic Conditions

Mobile Phase A: 0.1% Formic acid in water
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Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient:

0-5 min: 20% B

5-25 min: 20-80% B

25-30 min: 80% B

30.1-35 min: 20% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Detection Wavelength: 275 nm and 340 nm

3.1.4. Sample Preparation

Accurately weigh and dissolve the Caflanone standard or extract in methanol to a known

concentration (e.g., 1 mg/mL).

Perform serial dilutions to prepare calibration standards in the desired concentration range.

Filter all samples and standards through a 0.22 µm syringe filter before injection.

3.1.5. Data Analysis

Identify the Caflanone peak based on its retention time compared to the standard.

Generate a calibration curve by plotting the peak area versus the concentration of the

standards.

Quantify Caflanone in unknown samples using the calibration curve.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
This protocol provides a general method for the identification and confirmation of Caflanone
using LC-MS.

3.2.1. Materials and Reagents

As per HPLC-UV protocol, but with LC-MS grade solvents.

3.2.2. Instrumentation

UPLC or HPLC system

Mass spectrometer with an electrospray ionization (ESI) source (e.g., Q-TOF, Triple

Quadrupole)

C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

3.2.3. Chromatographic and MS Conditions

Chromatographic conditions: Similar to the HPLC-UV method, but with a proportionally

adjusted flow rate for the smaller column diameter (e.g., 0.3-0.5 mL/min).

Ionization Mode: ESI positive

Capillary Voltage: 3.5 kV

Drying Gas Temperature: 325 °C

Drying Gas Flow: 10 L/min

Nebulizer Pressure: 35 psi

Scan Range: m/z 100-500

Fragmentation (for MS/MS): Use varying collision energies (e.g., 10-40 eV) to obtain

fragment ions.

3.2.4. Sample Preparation
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As per the HPLC-UV protocol, with final concentrations typically in the ng/mL to low µg/mL

range.

3.2.5. Data Analysis

Extract the ion chromatogram for the expected m/z of the protonated molecule [M+H]⁺ of

Caflanone (345.0973).

Confirm the identity by comparing the retention time and mass spectrum with a standard or

with theoretical values.

Analyze the MS/MS fragmentation pattern to provide further structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of

Caflanone.

3.3.1. Materials and Reagents

Purified Caflanone sample (~5-10 mg)

Deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Chloroform-d)

NMR tubes

3.3.2. Instrumentation

NMR spectrometer (e.g., 400 MHz or higher)

3.3.3. Sample Preparation

Dissolve the purified Caflanone sample in approximately 0.6 mL of the chosen deuterated

solvent in a clean, dry vial.

Transfer the solution to an NMR tube.

3.3.4. Data Acquisition
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Acquire ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra according to

standard instrument procedures.

Reference the spectra to the residual solvent peak.

3.3.5. Data Analysis

Process the spectra (Fourier transform, phase correction, baseline correction).

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Assign the chemical shifts of the protons and carbons based on their multiplicity, coupling

constants, and correlations in the 2D spectra.

UV-Vis Spectroscopy
This protocol describes how to obtain the UV-Vis absorption spectrum of Caflanone.

3.4.1. Materials and Reagents

Purified Caflanone sample

Spectroscopic grade methanol

Quartz cuvettes

3.4.2. Instrumentation

UV-Vis spectrophotometer

3.4.3. Sample Preparation

Prepare a stock solution of Caflanone in methanol of a known concentration.

Dilute the stock solution to a concentration that gives an absorbance reading within the linear

range of the instrument (typically 0.1-1.0 AU).

3.4.4. Data Acquisition
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Use methanol as a blank to zero the spectrophotometer.

Record the absorbance spectrum of the Caflanone solution over a wavelength range of 200-

600 nm.

3.4.5. Data Analysis

Identify the wavelengths of maximum absorbance (λ_max_).

Visualizations
Experimental Workflow
Caption: General experimental workflow for the isolation and analytical characterization of

Caflanone.

Proposed Signaling Pathway of Caflanone in Cancer
Cells
This proposed pathway is based on the mechanism of action of a structurally similar flavone,

"flavone A" (5,7-dihydroxy-3,6,8-trimethoxyflavone), which induces apoptosis in cancer cells.

To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of Caflanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1451016#analytical-methods-for-caflanone-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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